Cas no 1807530-06-8 (Azido-PEG1-NHS ester)

• Product Name: Azido-PEG1-NHS ester
• CAS No: 1807530-06-8
• MF: C₉H₁₂N₄O₅
• MW: 256.215381622314
• CID: 3045461
• PubChem ID: 59470490
• Update Time: 2025-05-21

Azido-PEG1-NHS ester Chemical and Physical Properties

Names and Identifiers

• Azido-PEG1-NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-(2-azidoethoxy)propanoate
• 2,5-DIOXOPYRROLIDIN-1-YL 3-(2-AZIDOETHOXY)PROPANOATE
• SCHEMBL16329449
• DA-61411
• AKOS040741222
• C70371
• HY-140756
• DTXSID001166324
• BP-21857
• Propanoic acid, 3-(2-azidoethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester
• 1807530-06-8
• AZIDO-PEG1-NHSESTER
• CS-0114474
• N3-PEG1-CH2CH2COONHS

• Inchi： 1S/C9H12N4O5/c10-12-11-4-6-17-5-3-9(16)18-13-7(14)1-2-8(13)15/h1-6H2
• InChI Key： MGKGKSFTIINDPY-UHFFFAOYSA-N
• SMILES： O(C(CCOCCN=[N+]=[N-])=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 256.08076950 g/mol
• Monoisotopic Mass: 256.08076950 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.3
• Molecular Weight: 256.22

Additional information on Azido-PEG1-NHS ester

Azido-PEG1-NHS Ester: A Comprehensive Overview

The Azido-PEG1-NHS Ester (CAS No: 1807530-06-8) is a versatile compound that has gained significant attention in the fields of bioconjugation, drug delivery, and materials science. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer in biomedical applications due to its biocompatibility, water solubility, and ability to reduce immunogenicity. The NHS ester functional group in Azido-PEG1-NHS Ester enables efficient coupling reactions with hydroxyl or amine groups, making it an invaluable tool in the modification of biomolecules such as proteins, peptides, and nucleic acids.

Recent advancements in click chemistry have further highlighted the potential of Azido-PEG1-NHS Ester in creating bioconjugates with high precision and efficiency. Click chemistry, which relies on the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, has become a cornerstone in the development of advanced drug delivery systems and diagnostic agents. The azide group in Azido-PEG1-NHS Ester serves as a reactive moiety that can undergo CuAAC with terminal alkynes, enabling the formation of stable triazole linkages. This property has been exploited in the synthesis of PEGylated drugs, where the polymer is covalently attached to therapeutic molecules to enhance their pharmacokinetics and reduce side effects.

In addition to its role in click chemistry, Azido-PEG1-NHS Ester has been utilized in the development of stimuli-responsive materials for drug delivery. Researchers have demonstrated that PEG-based materials can undergo conformational changes in response to external stimuli such as temperature, pH, or light. These stimuli-responsive systems hold promise for targeted drug delivery, where drugs are released at specific sites or under specific conditions within the body. The integration of Azido-PEG1-NHS Ester into such systems has been shown to improve their biocompatibility and efficiency.

The application of Azido-PEG1-NHS Ester extends beyond drug delivery into the realm of bioimaging and diagnostics. PEG-based contrast agents have been developed for magnetic resonance imaging (MRI), where the polymer enhances the relaxivity of paramagnetic ions such as gadolinium. The use of Azido-PEG1-NHS Ester allows for precise modification of these contrast agents, enabling better targeting and imaging resolution. Recent studies have also explored its use in fluorescence imaging, where PEG-modified fluorophores exhibit improved stability and reduced nonspecific binding.

From a synthetic perspective, Azido-PEG1-NHS Ester is typically prepared through a two-step process involving the activation of PEG with an NHS ester group followed by azide functionalization. This modular approach allows for flexibility in tailoring the molecular weight and functionality of the polymer for specific applications. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize the purity and structure of Azido-PEG1-NHS Ester, ensuring its suitability for biomedical applications.

Looking ahead, the continued exploration of Azido-PEG1-NHS Ester is expected to yield innovative solutions in areas such as gene therapy, immuno-oncology, and regenerative medicine. Its ability to serve as a versatile linker between biomolecules and therapeutic agents positions it as a key component in the development of next-generation therapeutics. As research progresses, further insights into its biodegradation kinetics and long-term safety profiles will be critical for its widespread adoption in clinical settings.

In summary, Azido-PEG1-NHS Ester represents a powerful tool in modern biomedical research and development. Its unique combination of biocompatibility, reactivity, and versatility makes it indispensable for applications ranging from drug delivery to bioimaging. As scientific understanding deepens and new technologies emerge, this compound will undoubtedly play an increasingly important role in advancing healthcare solutions.